Cas no 1361665-09-9 (6-Amino-5-(2,3,4-trichlorophenyl)picolinic acid)

• Product Name: 6-Amino-5-(2,3,4-trichlorophenyl)picolinic acid
• CAS No: 1361665-09-9
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968572
• Update Time: 2025-10-23

6-Amino-5-(2,3,4-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,3,4-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-7-3-1-5(9(14)10(7)15)6-2-4-8(12(18)19)17-11(6)16/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： INMBVGAMLOFMJE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(C(=O)O)N=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-5-(2,3,4-trichlorophenyl)picolinic acid

6-Amino-5-(2,3,4-Trichlorophenyl)Picolinic Acid: A Comprehensive Overview

6-Amino-5-(2,3,4-Trichlorophenyl)Picolinic Acid, identified by the CAS number 1361665-09-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are derivatives of picoline—a six-membered aromatic ring with one nitrogen atom. The presence of a trichlorophenyl group at the 5-position and an amino group at the 6-position imparts unique chemical properties to this molecule, making it a valuable subject for research and potential applications in drug discovery and material science.

The structure of 6-Amino-5-(2,3,4-Trichlorophenyl)Picolinic Acid is characterized by its aromaticity and functional groups. The trichlorophenyl group contributes to the compound's stability and potential bioactivity, while the amino group at the 6-position introduces hydrogen bonding capabilities. Recent studies have explored the synthesis of this compound using various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

In terms of biological activity, 6-Amino-5-(2,3,4-Trichlorophenyl)Picolinic Acid has shown promise as a lead compound in drug development. Researchers have investigated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, studies have demonstrated its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. One common approach is the Friedel-Crafts alkylation reaction, which is used to introduce the trichlorophenyl group onto the picoline ring. Subsequent steps involve amino group introduction through reductive amination or other nucleophilic substitution techniques. Recent advancements in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

Another area of interest for 6-Amino-5-(2,3,4-Trichlorophenyl)Picolinic Acid is its application in material science. Its aromatic structure and functional groups make it a candidate for use in organic electronics and sensors. Researchers have explored its potential as a building block for π-conjugated materials, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of toxicity and safety assessment, studies have been conducted to evaluate the potential risks associated with exposure to this compound. Initial findings suggest that it exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory bodies have emphasized the importance of conducting comprehensive toxicological studies to ensure safe handling and use in industrial settings.

Looking ahead, ongoing research aims to explore new applications for 6-Amino-5-(2,3,4-Trichlorophenyl)Picolinic Acid. One promising avenue is its use as a chiral catalyst in asymmetric synthesis reactions. Its unique stereochemistry could facilitate the production of enantiomerically pure compounds—a critical requirement in pharmaceutical manufacturing.

In conclusion, 6-Amino-5-(2,3,4-Trichlorophenyl)Picolinic Acid, with its CAS number 1361665-09-9, represents a versatile compound with diverse applications across multiple disciplines. Its chemical properties make it an attractive candidate for both academic research and industrial development. As advancements continue to be made in synthesis techniques and biological applications